![molecular formula C5H7ClN2 B6192059 2-ethenyl-1H-imidazole hydrochloride CAS No. 2647530-39-8](/img/no-structure.png)
2-ethenyl-1H-imidazole hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Future Directions
Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications . Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This suggests that there could be future research opportunities in developing new synthesis methods for “2-ethenyl-1H-imidazole hydrochloride” and studying its potential applications.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 2-ethenyl-1H-imidazole hydrochloride involves the reaction of imidazole with acetaldehyde followed by treatment with hydrochloric acid.", "Starting Materials": [ "Imidazole", "Acetaldehyde", "Hydrochloric acid" ], "Reaction": [ "Imidazole is reacted with acetaldehyde in the presence of a catalyst such as p-toluenesulfonic acid to form 2-ethenyl-1H-imidazole.", "The resulting product is then treated with hydrochloric acid to form the hydrochloride salt of 2-ethenyl-1H-imidazole." ] } | |
CAS RN |
2647530-39-8 |
Molecular Formula |
C5H7ClN2 |
Molecular Weight |
130.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.